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Compound of Interest

Compound Name: Lignoceric acid-d3

Cat. No.: B3026113

This technical guide provides a comprehensive overview of the molecular weight of lignoceric
acid-d3, a deuterated form of lignoceric acid. It is intended for researchers, scientists, and
professionals in the field of drug development who are working with or have an interest in
stable isotope-labeled compounds.

Introduction to Lignoceric Acid and its Deuterated
Analog

Lignoceric acid, also known as tetracosanoic acid, is a saturated fatty acid with a 24-carbon
chain.[1][2][3] Its chemical formula is C24H4802.[2][4] It is found in various natural sources,
including wood tar and certain cerebrosides, and is a byproduct of lignin production. In
biochemical research, lignoceric acid is significant in the study of certain metabolic disorders,
such as Zellweger syndrome and adrenoleukodystrophy.

Lignoceric acid-d3 is a stable isotope-labeled version of lignoceric acid where three hydrogen
atoms have been replaced by deuterium atoms. The molecular formula for lignoceric acid-d3
is C24H45D302. This labeling is particularly useful in metabolic studies and as an internal
standard in mass spectrometry-based quantification, allowing for the differentiation of the
labeled compound from its endogenous, unlabeled counterpart.

Molecular Weight Determination
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The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The key difference in the molecular weight between lignoceric acid and
lignoceric acid-d3 arises from the mass difference between hydrogen and its isotope,
deuterium. A deuterium atom contains one proton and one neutron, making it approximately
twice as heavy as a protium atom (the most common isotope of hydrogen), which has only a
single proton.

The precise atomic weight of deuterium is approximately 2.014 atomic mass units (amu). The
following table summarizes the atomic weights of the relevant elements and the calculated
molecular weights of both lignoceric acid and lignoceric acid-d3.

. . Quantity in Quantity in
Atomic Weight ) ] ] ]
Component Symbol ( ) Lignoceric Lignoceric
amu
Acid Acid-d3
Carbon C ~12.011 24 24
Hydrogen H ~1.008 48 45
Oxygen O ~15.999 2 2
Deuterium D ~2.014 0 3
Calculated
Compound Formula Molecular Weight
(amu)
Lignoceric Acid C24H4802 ~368.64
Lignoceric Acid-
C24H45D302 ~371.66

d3

Experimental Protocol for Molecular Weight
Verification

The molecular weight of lignoceric acid-d3 is typically confirmed using mass spectrometry.
The following is a generalized protocol for this purpose.

Objective: To verify the molecular weight of a lignoceric acid-d3 sample.
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Materials:

Lignoceric acid-d3 sample

High-purity solvent (e.g., methanol, chloroform)

Mass spectrometer (e.g., a high-resolution instrument such as an Orbitrap or TOF)

Micropipettes and vials

Methodology:

e Sample Preparation:

o Accurately weigh a small amount of the lignoceric acid-d3 standard.

o Dissolve the standard in a suitable high-purity solvent to a final concentration of
approximately 1 pug/mL.

o Vortex the solution to ensure complete dissolution.
e Instrumentation Setup:

o Calibrate the mass spectrometer according to the manufacturer's instructions to ensure
high mass accuracy.

o Set up the instrument to operate in negative ion mode, as carboxylic acids readily
deprotonate to form [M-H]~ ions.

o The mass range should be set to scan for the expected mass-to-charge ratio (m/z) of the
deprotonated lignoceric acid-d3.

o Data Acquisition:

o Introduce the sample solution into the mass spectrometer, typically via direct infusion or
through a liquid chromatography system.

o Acquire the mass spectrum over the specified m/z range.
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o Data Analysis:

o Examine the resulting mass spectrum for the peak corresponding to the [M-H]~ ion of
lignoceric acid-d3.

o The expected m/z for the [M-H]~ ion would be approximately 370.65 (371.66 - 1.008).

o Compare the experimentally determined m/z to the theoretical value to confirm the identity

and isotopic enrichment of the compound.
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Experimental workflow for the molecular weight verification of lignoceric acid-d3.

Hypothetical Signaling Pathway Involvement

Lignoceric acid is a very long-chain fatty acid (VLCFA), and its metabolism is crucial for normal
cellular function. In a hypothetical signaling context, elevated levels of lignoceric acid, as seen
in certain peroxisomal disorders, could trigger downstream cellular responses, such as

inflammatory signaling or apoptosis.
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Hypothetical signaling pathway involving lignoceric acid.

This diagram illustrates a speculative pathway where an accumulation of lignoceric acid could
potentially activate a cell surface receptor, initiating an intracellular signaling cascade that may
lead to cellular stress responses like inflammation or apoptosis. The use of lignoceric acid-d3
in such studies would be invaluable for tracing its metabolic fate and its direct or indirect effects
on these signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026113#lignoceric-acid-d3-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.scbt.com/p/lignoceric-acid-557-59-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9333161.htm
https://www.benchchem.com/product/b3026113#lignoceric-acid-d3-molecular-weight
https://www.benchchem.com/product/b3026113#lignoceric-acid-d3-molecular-weight
https://www.benchchem.com/product/b3026113#lignoceric-acid-d3-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

